Cas no 1804749-95-8 (2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid)
2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid
-
- Inchi: 1S/C9H8F3NO5/c1-17-6-3-5(18-9(10,11)12)4(2-7(14)15)13-8(6)16/h3H,2H2,1H3,(H,13,16)(H,14,15)
- InChI Key: KIDDZYYNSAOGML-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C(NC=1CC(=O)O)=O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 438
- XLogP3: 0.8
- Topological Polar Surface Area: 84.9
2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099567-1g |
2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid |
1804749-95-8 | 97% | 1g |
$1,519.80 | 2022-04-01 |
2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid
Introduction to 2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804749-95-8)
2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid, identified by its CAS number 1804749-95-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives class, a group of molecules known for their diverse biological activities and utility in drug development. The structural features of this compound, including its hydroxyl, methoxy, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.
The2-hydroxy and6-acetic acid functional groups in the molecule introduce both hydrophilic and lipophilic characteristics, which can be exploited in designing molecules with enhanced solubility and bioavailability. The presence of3-methoxy and5-(trifluoromethoxy) groups further modulates the electronic properties of the pyridine ring, influencing its interaction with biological targets. These modifications are strategically important in medicinal chemistry, as they can fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. Pyridine derivatives have emerged as a cornerstone in this effort due to their ability to mimic natural bioactive molecules and interact with biological receptors at the molecular level. The2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acidCAS No. 1804749-95-8) stands out as a promising building block for such applications.
One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies that minimize side effects while maximizing therapeutic efficacy. The structural motifs present in2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acidCAS No. 1804749-95-8) make it an ideal candidate for developing such inhibitors.
Thetrifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity towards biological targets. This substituent is commonly found in many approved drugs and is known to improve the pharmacokinetic properties of small molecule compounds. The combination ofhydroxyl,methoxy, andtrifluoromethoxy groups in this compound creates a multifaceted scaffold that can be further modified to achieve desired biological activities.
In academic research, this compound has been utilized as a key intermediate in synthesizing more complex molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in generating pyridine-based heterocycles that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the versatility of2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acidCAS No. 1804749-95-8) as a synthetic precursor.
The pharmaceutical industry has also shown interest in this compound due to its potential use in drug discovery programs. Its unique structural features make it a valuable candidate for high-throughput screening assays aimed at identifying novel drug candidates. Additionally, the compound’s ability to undergo various chemical transformations allows chemists to explore diverse structural modifications, thereby expanding its utility in medicinal chemistry.
Recent advancements in computational chemistry have further enhanced the understanding of how2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acidCAS No. 1804749-95-8) interacts with biological targets. Molecular modeling studies have revealed that the compound can bind effectively to kinase active sites, suggesting its potential as a lead compound for kinase inhibitor development. These computational insights have guided experimental efforts aimed at optimizing the molecule’s binding affinity and selectivity.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. The introduction of fluorinated groups, such as thetrifluoromethoxy moiety, requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to incorporate such functional groups more efficiently, thereby reducing production costs and improving scalability.
In conclusion,2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804749-95-8) is a versatile and highly functionalized compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
1804749-95-8 (2-Hydroxy-3-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)